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Compound of Interest

Compound Name:
1-(4-Chlorophenyl)ethanone

oxime

CAS No.: 1956-39-4

Cat. No.: B157419

Get Quote

Technical Guide: 1-(4-Chlorophenyl)ethanone
oxime
CAS: 1956-39-4 | Formula: C₈H₈ClNO | MW: 169.61 g/mol

Chemical Identity & Structural Significance
In drug development, this oxime is not merely a catalog reagent; it is a critical "switch"

molecule. It represents the nitrogen-functionalized pivot point between a ketone precursor (4'-

chloroacetophenone) and an amide product (via Beckmann rearrangement).

Synonyms: 4'-Chloroacetophenone oxime; p-Chloroacetophenone oxime.

Structural Character: The presence of the p-chloro substituent deactivates the aromatic ring

slightly compared to acetophenone oxime, influencing the kinetics of subsequent

rearrangements.
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Critical Distinction: Do NOT confuse with its ketone precursor, 1-(4-chlorophenyl)ethanone

(CAS 99-91-2), which is a lachrymator. The oxime is a solid with distinct stability profiles.

Physicochemical Profile
The physical state dictates our handling protocols. Being a solid with a melting point near

100°C, inhalation risk is low at ambient temperatures but spikes significantly during heated unit

operations (e.g., recrystallization).

Property Value Operational Implication

Physical State
White to off-white crystalline

solid

Handle as a particulate hazard

(dust control).

Melting Point 93 – 98 °C
Safe to dry in standard

vacuum ovens <60°C.

Boiling Point ~275 °C (Predicted)
Warning: Likely decomposes

before boiling.

Solubility (Water) Insoluble
Aqueous washes are effective

for removing inorganic salts.

Solubility (Organic) Soluble in EtOH, DCM, DMSO
Standard organic extraction

protocols apply.

Hazard Identification & Risk Assessment
While standard SDSs classify this as a generic irritant, the functional hazard lies in its chemical

reactivity. Oximes are thermally sensitive.

GHS Classification (Derived)[1]
Signal Word:WARNING

Hazard Statements:

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.
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H335: May cause respiratory irritation.[1][2]

The "Hidden" Hazard: Thermal Instability
As a Senior Scientist, I must highlight the risk of runaway exotherms. Oximes can undergo

Beckmann rearrangement unintentionally if exposed to strong acids or excessive heat,

releasing significant energy.

Incompatibility: Strong acids (H₂SO₄, HCl), Acid chlorides (SOCl₂), and Lewis acids.

Decomposition: Emits toxic nitrogen oxides (NOx) and hydrogen chloride (HCl) gas upon

combustion.

Operational Safety & Handling Protocols
Safety in the lab is about decision logic, not just rules. The following workflow illustrates the

decision process for selecting Personal Protective Equipment (PPE) based on the state of the

material.

Diagram 1: PPE & Handling Decision Logic
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Handling 1-(4-Chlorophenyl)ethanone oxime

Determine Physical State

Solid / Powder Dissolved in Solvent

Risk: Inhalation of Particulates Risk: Skin Absorption/Splash

PPE: N95/P100 Mask + Nitrile Gloves
Control: Fume Hood Sash Low

PPE: Chemical Splash Goggles + 
Double Nitrile (0.11mm) or Butyl

Click to download full resolution via product page

Caption: Logical flow for determining PPE requirements based on the physical state of the

oxime.

Storage Protocol
Temperature: Store at 2–8°C (Refrigerated). While stable at room temperature, cooler

storage prevents slow discoloration (oxidation).

Segregation: Keep widely separated from oxidizing agents and anhydrides. Accidental

contact with acetic anhydride can trigger an exothermic rearrangement in the storage bottle.

Synthetic Context: The Beckmann Rearrangement
For drug development professionals, this compound is most often a transient intermediate. It is

converted into N-(4-chlorophenyl)acetamide (a structural analog of Paracetamol) via the

Beckmann Rearrangement.
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Scientific Insight: The migration of the aryl group vs. the methyl group depends on the

stereochemistry (E/Z isomerism) of the oxime. 1-(4-Chlorophenyl)ethanone oxime typically

favors the E-isomer, leading to the migration of the aryl group to form the acetanilide derivative.

Diagram 2: Synthesis & Rearrangement Pathway

4'-Chloroacetophenone
(Precursor)

1-(4-Chlorophenyl)ethanone oxime
(Target Compound)

+ NH2OH·HCl
(Hydroxylamine) Acid Catalyst

(H2SO4 / SOCl2)
Activation Nitrilium Ion

(Transition State)
Heat / Rearrangement N-(4-chlorophenyl)acetamide

(Product)
+ H2O (Hydrolysis)

Click to download full resolution via product page

Caption: The Beckmann rearrangement pathway, highlighting the oxime as the critical

intermediate.[3]

Emergency Response Framework
Spill Cleanup (Solid)

Isolate: Evacuate non-essential personnel.

PPE: Wear N95 respirator and nitrile gloves.

Contain: Do not dry sweep if dust generation is likely. Use a HEPA vacuum or wet-sweep

method (damp paper towels).

Decontaminate: Wipe surface with 10% ethanol followed by soap and water.

Disposal: Place in a sealed container labeled "Hazardous Waste - Solid Toxic."

First Aid
Eye Contact: Flush immediately with water for 15 minutes.[4][1][2][5] The oxime is a solid

irritant; mechanical abrasion is also a risk.

Skin Contact: Wash with soap and water.[4][1][2][5][6] Do not use organic solvents (like

acetone) to clean skin, as this may increase transdermal absorption.
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Ingestion: Rinse mouth. Do not induce vomiting due to potential irritation of the esophagus.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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